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Compound of Interest

Compound Name: Clorsulon

Cat. No.: B1669243

Audience: Researchers, scientists, and drug development professionals.

Introduction: Clorsulon is a benzenesulfonamide compound recognized for its potent flukicidal
activity, specifically against the adult stages of the liver fluke, Fasciola hepatica.[1][2] Its
primary application is in veterinary medicine for the treatment of fascioliasis in livestock,
particularly cattle and sheep.[3][4] In an era of escalating anthelmintic resistance, especially to
widely-used drugs like triclabendazole, clorsulon serves as a critical tool for researchers.[5][6]
It is utilized not only as an alternative treatment strategy but also in combination therapies
aimed at enhancing efficacy and mitigating the development of resistance.[2][7] These notes
provide an overview of clorsulon's mechanism, its application in resistance studies, and
detailed protocols for evaluating its efficacy and the resistance status of fluke populations.

Mechanism of Action

Clorsulon's anthelmintic effect stems from its ability to disrupt the primary energy metabolism
pathway of Fasciola hepatica. The parasite is heavily dependent on glycolysis for its energy
supply.[1] Clorsulon acts as a competitive inhibitor of two key enzymes in this pathway: 3-
phosphoglycerate kinase (3-PGK) and phosphoglyceromutase (PGAM).[8] By blocking these
enzymes, clorsulon effectively starves the fluke of ATP, leading to paralysis and death.[1][9]
[10] This targeted mechanism is distinct from many other flukicides, making it a valuable asset
in managing resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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